BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Dimethyl
Phthalate (CAS Number 131-11-3)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Introduction

Dimethyl Phthalate (DMP), with the CAS number 131-11-3, is a diester of phthalic acid and
methanol. It is a colorless, oily liquid with a slight aromatic odor.[1][2] DMP has been widely
used as a plasticizer, in consumer products such as cosmetics and insect repellents, and as a
solvent.[3][4][5] Its ubiquitous presence in the environment and potential for human exposure
have prompted extensive research into its physicochemical properties, metabolism, and
toxicological effects. This guide provides a comprehensive overview of the core technical data
and experimental methodologies related to Dimethyl Phthalate.

Physicochemical Properties

A summary of the key physicochemical properties of Dimethyl Phthalate is presented in the
tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property

Value

Source(s)

Molecular Formula

C10H1004

[1]

Molar Mass 194.184 g/mol [3]
Appearance Colorless oily liquid [1112][3]

Odor Slight aromatic odor [11[3]

Density 1.19 g/cm3 at 20 °C [3]

Melting Point 2 °C (36 °F; 275 K) (1031516107118l
Boiling Point 283 to 284 °C (541 to 543 °F; 3]

556 to 557 K)

Solubility in Water

0.4% (4 g/L) at 20 °C (Poorly

soluble)

[1]3]

Solubility in Organic Solvents

Soluble in ethanol, chloroform,
acetone, and other organic

solvents

[1]

Vapor Pressure

<0.01 mmHg at 20 °C

[2](3]

Refractive Index

n20/D 1.515

[6]19]

Table 2: Safety and Toxicity Data
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Property Value Species/Conditions Source(s)
, 146 °C (295 °F; 419
Flash Point K Closed cup [3][10][11][12]
Autoignition 460 °C (860 °F; 733 )
Temperature K)
Explosive Limits 0.9% (Lower) [3]
Oral LDso 4390 - 8200 mg/kg Rat [31[13]
Dermal LDso >38,000 mg/kg Rat [3][13]

Not classifiable as to
Carcinogenicity human carcinogenicity EPA [2][3]
(Group D)

Spectral Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR (Proton NMR): The *H NMR spectrum of Dimethyl Phthalate typically shows
signals corresponding to the aromatic protons and the methyl protons of the ester groups.

e 13C NMR (Carbon-13 NMR): The 13C NMR spectrum provides information about the carbon
skeleton of the molecule, showing distinct signals for the carbonyl carbons, aromatic
carbons, and methyl carbons.[1]

Table 3: 1H and 3C NMR Spectral Data for Dimethyl Phthalate
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Chemical Shift . .
Nucleus Multiplicity Assignment Source(s)
(3, ppm)
1H NMR ~7.75 m Aromatic protons  [14]
Methyl protons (-
~3.88 s P ( [14]
OCHs)
Carbonyl carbon
13C NMR ~168.32 [1]
(C=0)
Aromatic carbon
~132.87 [1]
(quaternary)
~131.97, Aromatic o
~128.31 carbons (CH)
Methyl carbon (-
~52.5

OCHs3)

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for
the Analysis of Dimethyl Phthalate in Water

This protocol outlines a general procedure for the determination of Dimethyl Phthalate in

water samples.

Methodology:

o Sample Preparation (Liquid-Liquid Extraction):

o To a 500 mL water sample in a separatory funnel, add a suitable internal standard.

o Extract the sample three times with 50 mL portions of dichloromethane.

o Combine the organic extracts and dry them by passing through a column of anhydrous

sodium sulfate.
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o Concentrate the extract to a final volume of 1 mL using a rotary evaporator or a gentle
stream of nitrogen.[11]

e GC-MS Analysis:

o Gas Chromatograph (GC) Conditions:

Column: A non-polar capillary column, such as one coated with 5% phenyl-95%
dimethylpolysiloxane (e.g., 30 m x 0.25 mm i.d., 0.25 pm film thickness).[15]

Injector Temperature: 260 °C.[15]

Oven Temperature Program: Initial temperature of 60 °C (hold for 1 min), then ramp at
20 °C/min to 280 °C (hold for 5 min).[15]

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[11]
o Mass Spectrometer (MS) Conditions:
» |onization Mode: Electron lonization (EIl) at 70 eV.

» Acquisition Mode: Selected lon Monitoring (SIM) is often used for quantitative analysis,
monitoring characteristic ions of DMP (e.g., m/z 163, 194). Full scan mode can be used
for qualitative identification.

High-Performance Liquid Chromatography (HPLC) for
the Analysis of Dimethyl Phthalate in Cosmetics

This protocol provides a general method for quantifying Dimethyl Phthalate in cosmetic
products.

Methodology:
e Sample Preparation (Ultrasonic Extraction):
o Weigh a known amount of the cosmetic sample into a centrifuge tube.

o Add a precise volume of methanol and extract the sample using an ultrasonic bath.
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o Centrifuge the mixture at high speed to separate the solid matrix.

o Filter the supernatant through a 0.45 pum syringe filter into an HPLC vial.[16]

e HPLC Analysis:

o Chromatographic Conditions:

Column: A reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 pum).[16]

Mobile Phase: A gradient elution using methanol and water is typically employed.[16]

Flow Rate: 1.0 mL/min.

Detection: UV detector set at 230 nm.[2][17]

Injection Volume: 20 pL.

Biological Pathways and Mechanisms
Metabolic Pathway of Dimethyl Phthalate

Dimethyl Phthalate undergoes metabolic transformation in the body, primarily through
hydrolysis.
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Metabolic pathway of Dimethyl Phthalate.

The initial and primary metabolic step for Dimethyl Phthalate is the hydrolysis of one of its
ester groups, catalyzed by non-specific esterases present in various tissues, to form
Monomethyl Phthalate (MMP).[4] MMP can be further hydrolyzed to phthalic acid.[4]

Toxicological Signaling Pathways
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Recent studies have indicated that Dimethyl Phthalate can exert toxic effects by modulating

specific signaling pathways.

In zebrafish embryos, exposure to DMP has been shown to induce cardiovascular
developmental toxicity by perturbing the Mitogen-Activated Protein Kinase (MAPK) and calcium
signaling pathways.[18]

DMP Exposure

Dimethyl Phthalate
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DMP-induced cardiotoxicity in zebrafish.

Computational studies suggest that Dimethyl Phthalate can act as an endocrine disruptor by
binding to Sex Hormone-Binding Globulin (SHBG).[6][19] SHBG is a plasma protein that binds
to and transports sex hormones like testosterone and estradiol.

Dimethyl Phthalate

Sex Hormones
(Testosterone, Estradiol)

Binds to

Sex Hormone-Binding SR
Globulin (SHBG) Hormone Transport
Normally binds to and Signaling
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Endocrine disruption mechanism of DMP.

By binding to SHBG, DMP may compete with endogenous sex hormones, thereby altering their
bioavailability and disrupting normal endocrine signaling.[6][19]

Conclusion

This technical guide provides a consolidated resource for professionals working with Dimethyl
Phthalate. The summarized data in tabular format allows for quick reference, while the detailed
experimental protocols offer practical guidance for analytical procedures. The visualization of
metabolic and signaling pathways provides a conceptual framework for understanding the
biological effects of DMP. Further research is warranted to fully elucidate the intricate
mechanisms of its toxicity and to assess the long-term health implications of human exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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